![molecular formula C16H17N3O4S B5695089 ethyl 4-({[2-(2-methyl-3-furoyl)hydrazino]carbonothioyl}amino)benzoate](/img/structure/B5695089.png)
ethyl 4-({[2-(2-methyl-3-furoyl)hydrazino]carbonothioyl}amino)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 4-({[2-(2-methyl-3-furoyl)hydrazino]carbonothioyl}amino)benzoate is a compound that has gained attention in scientific research due to its potential applications in various fields. This compound is a member of the thiosemicarbazide family and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of ethyl 4-({[2-(2-methyl-3-furoyl)hydrazino]carbonothioyl}amino)benzoate is not fully understood. However, it is believed that this compound exerts its antifungal and antibacterial effects by disrupting the cell membrane of the microorganisms. It is also thought to inhibit the activity of enzymes by binding to the active site of the enzyme and preventing the substrate from binding.
Biochemical and Physiological Effects:
Studies have shown that ethyl 4-({[2-(2-methyl-3-furoyl)hydrazino]carbonothioyl}amino)benzoate has various biochemical and physiological effects. It has been found to reduce the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to reduce the activity of acetylcholinesterase and butyrylcholinesterase, which can lead to improved cognitive function in Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the advantages of using ethyl 4-({[2-(2-methyl-3-furoyl)hydrazino]carbonothioyl}amino)benzoate in lab experiments is its ability to inhibit the activity of enzymes involved in various diseases. This makes it a potential candidate for drug development. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in some experiments.
Future Directions
There are several future directions for the research on ethyl 4-({[2-(2-methyl-3-furoyl)hydrazino]carbonothioyl}amino)benzoate. One potential direction is to study its potential applications in drug development for various diseases. Another direction is to investigate its mechanism of action in more detail. Additionally, studies can be conducted to improve the solubility of this compound in water, which can make it more suitable for use in various experiments.
Conclusion:
Ethyl 4-({[2-(2-methyl-3-furoyl)hydrazino]carbonothioyl}amino)benzoate is a compound that has potential applications in various fields. Its antifungal, antibacterial, and anticancer properties, as well as its ability to inhibit the activity of enzymes, make it a promising candidate for drug development. While there are some limitations to using this compound in lab experiments, there are several future directions for research that can help to address these limitations and further explore the potential applications of this compound.
Synthesis Methods
Ethyl 4-({[2-(2-methyl-3-furoyl)hydrazino]carbonothioyl}amino)benzoate can be synthesized using different methods. One of the most commonly used methods involves the reaction of 2-methyl-3-furoic acid hydrazide with carbon disulfide and ethyl 4-aminobenzoate in the presence of sodium hydroxide. The resulting product is then purified using recrystallization.
Scientific Research Applications
Ethyl 4-({[2-(2-methyl-3-furoyl)hydrazino]carbonothioyl}amino)benzoate has been studied for its potential applications in various fields. It has been found to have antifungal, antibacterial, and anticancer properties. This compound has also been studied for its ability to inhibit the activity of enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of Alzheimer's disease.
properties
IUPAC Name |
ethyl 4-[[(2-methylfuran-3-carbonyl)amino]carbamothioylamino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O4S/c1-3-22-15(21)11-4-6-12(7-5-11)17-16(24)19-18-14(20)13-8-9-23-10(13)2/h4-9H,3H2,1-2H3,(H,18,20)(H2,17,19,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KROZSULZEJYTIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=C(C=C1)NC(=S)NNC(=O)C2=C(OC=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[({2-[(2-methylfuran-3-yl)carbonyl]hydrazinyl}carbonothioyl)amino]benzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.